Cas no 970-93-4 ( )

• Product Name: &nbsp
• CAS No: 970-93-4
• MF: C₁₈H₁₄O₄
• MW: 294.301365375519
• CID: 1002114
• PubChem ID: 346634
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• methyl 2-[2-(2-methoxycarbonylphenyl)ethynyl]benzoate
• SCHEMBL70467
• NSC404910
• methyl 2-{[2-(methoxycarbonyl)phenyl]ethynyl}benzoate
• 970-93-4
• AI-034/31406007
• AKOS024367881
• NSC-404910
• DTXSID20323804
•  

• Inchi： 1S/C18H14O4/c1-21-17(19)15-9-5-3-7-13(15)11-12-14-8-4-6-10-16(14)18(20)22-2/h3-10H,1-2H3
• InChI Key： WOWOJPPNAHPPNE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=CC=1C#CC1C=CC=CC=1C(=O)OC)=O

Computed Properties

• Exact Mass: 294.08920892g/mol
• Monoisotopic Mass: 294.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.6Ų